Cas no 2198506-39-5 (N-methyl-N-({[4-(2-oxopyrrolidin-1-yl)phenyl]carbamoyl}methyl)prop-2-enamide)

• Product Name: N-methyl-N-({[4-(2-oxopyrrolidin-1-yl)phenyl]carbamoyl}methyl)prop-2-enamide
• CAS No: 2198506-39-5
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5410073
• PubChem ID: 145907498
• Update Time: 2025-06-13

N-methyl-N-({[4-(2-oxopyrrolidin-1-yl)phenyl]carbamoyl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[2-oxo-2-[[4-(2-oxo-1-pyrrolidinyl)phenyl]amino]ethyl]-2-propenamide
• EN300-26577263
• Z2697785538
• N-methyl-N-({[4-(2-oxopyrrolidin-1-yl)phenyl]carbamoyl}methyl)prop-2-enamide
• 2198506-39-5

• Inchi： 1S/C16H19N3O3/c1-3-15(21)18(2)11-14(20)17-12-6-8-13(9-7-12)19-10-4-5-16(19)22/h3,6-9H,1,4-5,10-11H2,2H3,(H,17,20)
• InChI Key： TXDQCFXGVAAPJW-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(=CC=1)NC(CN(C(C=C)=O)C)=O

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 671.4±40.0 °C(Predicted)
• pka: 13.16±0.70(Predicted)

Additional information on N-methyl-N-({[4-(2-oxopyrrolidin-1-yl)phenyl]carbamoyl}methyl)prop-2-enamide

Comprehensive Overview of N-methyl-N-({[4-(2-oxopyrrolidin-1-yl)phenyl]carbamoyl}methyl)prop-2-enamide (CAS No. 2198506-39-5)

N-methyl-N-({[4-(2-oxopyrrolidin-1-yl)phenyl]carbamoyl}methyl)prop-2-enamide, identified by its CAS No. 2198506-39-5, is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyrrolidinone moiety with an acrylamide derivative, making it a promising candidate for targeted therapeutic applications. Its intricate design underscores its potential in modulating biological pathways, particularly in areas like enzyme inhibition and receptor binding.

The compound's chemical name reflects its complex architecture, highlighting key functional groups such as the N-methyl group, carbamoyl linkage, and prop-2-enamide tail. Researchers are particularly intrigued by its 2-oxopyrrolidin-1-yl segment, which is often associated with nootropic and neuroprotective properties. This has led to growing interest in its potential applications for cognitive health and neurodegenerative conditions, aligning with current trends in brain-boosting supplements and neurodegenerative disease research.

In the context of drug discovery, N-methyl-N-({[4-(2-oxopyrrolidin-1-yl)phenyl]carbamoyl}methyl)prop-2-enamide is being explored for its structure-activity relationship (SAR) insights. Its acrylamide component is notable for its role in forming covalent bonds with biological targets, a feature leveraged in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. These applications resonate with the rising demand for precision medicine and next-generation therapeutics.

From a synthetic chemistry perspective, the compound's CAS No. 2198506-39-5 serves as a critical identifier for researchers sourcing high-purity materials. Its synthesis often involves multi-step organic reactions, including amide coupling and pyrrolidinone ring formation, which are topics frequently searched by synthetic chemists. The compound's solubility and stability profiles are also under scrutiny, as these factors influence its utility in in vitro and in vivo studies.

Beyond its pharmaceutical potential, N-methyl-N-({[4-(2-oxopyrrolidin-1-yl)phenyl]carbamoyl}methyl)prop-2-enamide has sparked interest in material science. Its acrylamide group lends itself to polymerization reactions, suggesting possible uses in smart materials or biocompatible coatings. This dual applicability in life sciences and advanced materials makes it a versatile subject for interdisciplinary research.

As the scientific community continues to explore CAS No. 2198506-39-5, questions about its metabolic pathways, toxicity profiles, and scalable synthesis remain at the forefront. These topics align with frequent searches in ADME (Absorption, Distribution, Metabolism, Excretion) studies and green chemistry initiatives. Addressing these challenges will be pivotal in unlocking the full potential of this intriguing molecule.

In summary, N-methyl-N-({[4-(2-oxopyrrolidin-1-yl)phenyl]carbamoyl}methyl)prop-2-enamide represents a compelling case study in modern medicinal chemistry and molecular design. Its multifaceted applications—from neuropharmacology to material engineering—highlight its relevance in addressing some of today's most pressing scientific questions. As research progresses, this compound is poised to make meaningful contributions to both academia and industry.